5-{[(2Z)-5,5-dioxido-3-(prop-2-en-1-yl)tetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid

• Molecular Formula: C13H18N2O5S2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 5-[(5,5-dioxo-3-prop-2-enyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene)amino]-5-oxopentanoic acid
• InChI: InChI=1S/C13H18N2O5S2/c1-2-6-15-9-7-22(19,20)8-10(9)21-13(15)14-11(16)4-3-5-12(17)18/h2,9-10H,1,3-8H2,(H,17,18)
• InChI Key: VXOBHIRWZAYFQY-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2CS(=O)(=O)CC2SC1=NC(=O)CCCC(=O)O

Description

The compound “5-{[(2Z)-5,5-dioxido-3-(prop-2-en-1-yl)tetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid” is a structurally complex molecule featuring a bicyclic tetrahydrothieno[3,4-d][1,3]thiazole core with a sulfone (dioxido) group at position 5, a prop-2-en-1-yl (allyl) substituent at position 3, and a pentanoic acid chain linked via a conjugated amino-oxo moiety. The Z-configuration of the imine bond and the presence of electron-withdrawing sulfone groups may influence its reactivity, solubility, and binding affinity to biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(2Z)-5,5-dioxido-3-(prop-2-en-1-yl)tetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid typically involves multiple steps, starting with the preparation of the thiazole ring. One common method involves the reaction of ethyl 4-bromo-3-oxopentanoate with thiourea in ethanol, leading to the formation of an ester compound . This intermediate is then subjected to further reactions to introduce the prop-2-en-1-yl group and other functional groups.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and other advanced manufacturing techniques.

Chemical Reactions Analysis

Types of Reactions

5-{[(2Z)-5,5-dioxido-3-(prop-2-en-1-yl)tetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the double bonds and other reactive sites.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the thiazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles and electrophiles depending on the desired substitution .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce a wide range of functional groups.

Scientific Research Applications

Structural Formula

$$\text{C}_{12}\text{H}_{14}\text{N}_2\text{O}_5\text{S}_2$$

Anticancer Activity

Recent studies have indicated that compounds similar to 5-{[(2Z)-5,5-dioxido-3-(prop-2-en-1-yl)tetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid exhibit significant anticancer properties. For instance, derivatives of thiazole and thieno compounds have been shown to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

Case Study: Thiazole Derivatives

A study highlighted the synthesis of thiazole derivatives that demonstrated potent cytotoxicity against various cancer cell lines. The mechanism involved the inhibition of specific kinases that are crucial for cancer cell survival .

Antimicrobial Properties

The compound's structural features suggest potential antimicrobial activity. Thiophene and thiazole derivatives are often explored for their ability to combat bacterial infections due to their ability to disrupt bacterial cell walls.

Case Study: Antimicrobial Screening

Research has shown that certain thiophene derivatives possess broad-spectrum antimicrobial activity. These compounds were evaluated against common pathogens such as Staphylococcus aureus and Escherichia coli, demonstrating significant inhibition zones in agar diffusion assays .

Neurological Applications

There is emerging evidence that compounds with similar structures may influence neurological pathways. Specifically, the enhancement of potassium chloride cotransporter-2 (KCC2) expression has been linked to improved neuronal function and could be a target for treating neurological disorders.

Case Study: KCC2 Modulators

A patent describes the use of compounds that enhance KCC2 expression as potential treatments for conditions like epilepsy and chronic pain . The structural analogs of the compound may hold similar therapeutic promise.

In Vitro Studies

In vitro studies have been conducted to assess the pharmacological properties of related compounds. These studies typically involve assessing cytotoxicity, antimicrobial efficacy, and enzyme inhibition.

Property	Result
Cytotoxicity	IC50 values ranging from 10-20 µM
Antimicrobial Activity	Effective against Gram-positive bacteria
Enzyme Inhibition	Significant inhibition of target enzymes

In Vivo Studies

While in vitro results are promising, in vivo studies are essential for understanding the full therapeutic potential of these compounds. Current research is focusing on animal models to evaluate safety profiles and therapeutic efficacy.

Mechanism of Action

The mechanism of action of 5-{[(2Z)-5,5-dioxido-3-(prop-2-en-1-yl)tetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid involves its interaction with various molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, potentially inhibiting or activating biochemical pathways. This interaction can lead to various biological effects, such as antimicrobial or anti-inflammatory activity .

Comparison with Similar Compounds

Structural Similarity Analysis

Structural similarity is commonly assessed using computational metrics such as the Tanimoto coefficient and Dice index , which compare molecular fingerprints (e.g., MACCS keys or Morgan fingerprints) to quantify overlap in functional groups, rings, and substituents . For example:

• Tanimoto coefficients above 0.8 indicate high structural similarity, as used in the US-EPA CompTox Chemicals Dashboard to identify analogs for read-across assessments .
• Morgan fingerprints (radius 2) and Murcko scaffolds are employed to group compounds into chemotype clusters, filtering singletons to focus on shared structural motifs .

Hypothetical Comparison Table (based on methodology):

Compound Name	Core Structure	Substituents	Tanimoto (vs. Target)	Bioactivity Correlation
Target Compound	Tetrahydrothieno-thiazole sulfone	Allyl, pentanoic acid chain	1.00	Reference
3-(prop-2-en-1-yl)tetrahydrothieno[3,4-d][1,3]thiazole-5,5-dioxide	Same core	Allyl, no side chain	0.85	Moderate
5-oxo-4H-imidazol-2-yl derivatives	Imidazolone	Varied alkyl/aryl groups	0.65	Low
SAHA (suberoylanilide hydroxamic acid)	Hydroxamic acid	Aliphatic chain, phenyl group	0.35	Dissimilar

Key Observations :

• The closest analogs share the tetrahydrothieno-thiazole sulfone core but lack the pentanoic acid chain, reducing solubility and altering target interactions .
• Imidazolone derivatives (e.g., 2-(alkyl-1-yl)-1H-imidazol-5(4H)-ones) exhibit lower similarity due to differing ring systems but may share bioactivity profiles if functional groups align .

Bioactivity and Proteomic Interaction Profiling

Bioactivity similarity is inferred from hierarchical clustering of NCI-60 screening data or protein-target interaction signatures. Compounds with overlapping activity profiles often share structural features, as seen in studies linking imidazolones to kinase inhibition . The CANDO platform further predicts functional similarity via proteomic interaction signatures, bypassing structural biases. For instance:

• Compounds with >70% proteomic signature overlap may exhibit analogous therapeutic effects despite structural divergence .
• The target compound’s allyl and sulfone groups could enhance interactions with cysteine proteases or redox-sensitive targets, differentiating it from carboxylate-dominated analogs .

Pharmacokinetic and Toxicity Comparisons

Molecular properties (e.g., logP, polar surface area) and ADMET profiles are critical for differentiating analogs. For example:

• The pentanoic acid chain in the target compound improves water solubility compared to non-carboxylic analogs but may reduce blood-brain barrier permeability .
• Read-across assessments using EPA CompTox data suggest that sulfone-containing compounds exhibit lower acute toxicity than sulfides, aligning with the target’s stability .

Limitations of Current Comparison Methods

• Structural metrics (Tanimoto/Dice) may overlook 3D conformational or stereochemical differences, particularly in flexible side chains .
• Proteomic methods like CANDO require high-quality interaction datasets, which are unavailable for novel or poorly studied compounds .

Biological Activity

The compound 5-{[(2Z)-5,5-dioxido-3-(prop-2-en-1-yl)tetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid is a complex organic molecule with potential biological applications. This article reviews its biological activities, including antimicrobial, anticancer, and enzyme inhibition properties. It also discusses synthetic pathways, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{16}N_{2}O_{3}S_{2}$, with a molecular weight of 300.4 g/mol. The IUPAC name is N-(5,5-dioxo-3-prop-2-enyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene)cyclopropanecarboxamide . Its structure features a thieno-thiazole core which is significant for its biological activity.

Property	Value
Molecular Formula	C12H16N2O3S2
Molecular Weight	300.4 g/mol
IUPAC Name	N-(5,5-dioxo-3-prop-2-enyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene)cyclopropanecarboxamide
InChI	InChI=1S/C12H16N2O3S2/c1-2-5...
SMILES	C=CCN1C2CS(=O)(=O)CC2SC1=NC(=O)C3CC3

Antimicrobial Properties

Research indicates that compounds with similar thieno-thiazole structures exhibit significant antimicrobial activity. For instance, derivatives of thieno-thiazoles have been shown to inhibit various bacterial strains effectively. In vitro studies have demonstrated that these compounds can disrupt bacterial cell wall synthesis and interfere with metabolic pathways essential for bacterial growth .

Anticancer Activity

The anticancer potential of this compound is supported by studies showing that thiazole derivatives can induce apoptosis in cancer cells. Mechanistic studies suggest that these compounds may activate caspase pathways leading to programmed cell death in tumor cells. For example, one study highlighted the ability of related thiazole compounds to inhibit cancer cell proliferation through cell cycle arrest at the G1 phase .

Enzyme Inhibition

Another area of research focuses on the enzyme inhibition capabilities of this compound. Thieno-thiazole derivatives have been identified as potent inhibitors of certain enzymes involved in cancer progression and inflammation. For instance, they have been shown to inhibit the activity of glycogen synthase kinase 3 (GSK3), which plays a crucial role in various signaling pathways linked to cancer and neurodegenerative diseases .

The mechanism of action for this compound appears to involve multiple pathways:

• Targeting Enzymes : The compound likely interacts with specific enzymes or receptors involved in cellular signaling.
• Induction of Apoptosis : By activating apoptotic pathways through mitochondrial dysfunction or caspase activation.
• Disruption of Cellular Metabolism : Inhibiting essential metabolic enzymes leading to reduced energy production in pathogens.

Case Studies and Research Findings

Several studies have explored the biological activities of related compounds:

• Antimicrobial Efficacy : A study evaluated various thiazole derivatives against Staphylococcus aureus and Escherichia coli, noting significant inhibition at low concentrations (MIC values ranging from 10 to 50 µg/mL) .
• Cancer Cell Lines : Research on thiazole derivatives demonstrated their ability to reduce viability in breast cancer cell lines (MCF-7), with IC50 values indicating effective cytotoxicity at concentrations as low as 20 µM .

Q & A

Q. Table 1. Comparative Analysis of Synthetic Protocols

Parameter	Method A	Method B
Solvent System	DMF + AcOH	Acetic Acid
Reflux Time	2 h	3–5 h
Catalyst	Sodium Acetate	None
Yield Range (%)	70–80	65–75

Q. Table 2. Key Spectral Data for Structural Confirmation

Technique	Observed Signal	Interpretation
¹H NMR (DMSO-d6)	δ 2.71 (t, J = 6.9 Hz)	Thiazole-CH₂
IR	1680 cm⁻¹	C=O stretch
HRMS	m/z 420.0521	[M+H]+